Cas no 2357265-49-5 (3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid
• CAS No: 2357265-49-5
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• CID: 5762528
• PubChem ID: 155820742
• Update Time: 2025-06-14

3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7303331
• 2357265-49-5
• 3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-(2-fluoroethyl)-

• Inchi： 1S/C7H11FO2/c8-2-1-5-3-6(4-5)7(9)10/h5-6H,1-4H2,(H,9,10)
• InChI Key： WXAOLXXGIINHIW-UHFFFAOYSA-N
• SMILES： FCCC1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 146.07430775g/mol
• Monoisotopic Mass: 146.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 248.4±5.0 °C(Predicted)
• pka: 4.72±0.40(Predicted)

Additional information on 3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid

Recent Advances in the Application of 3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid (CAS: 2357265-49-5) in Chemical Biology and Pharmaceutical Research

3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid (CAS: 2357265-49-5) has emerged as a promising compound in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, characterization, and biological evaluation, highlighting its relevance in drug discovery and development. This research brief provides an overview of the latest findings related to this compound, with a particular emphasis on its chemical properties, synthetic routes, and pharmacological potential.

The compound's cyclobutane ring, coupled with a fluoroethyl substituent, offers a distinctive scaffold for medicinal chemistry applications. Researchers have explored its utility as a building block for novel drug candidates, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent synthetic methodologies have improved the efficiency and yield of producing 3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid, making it more accessible for further pharmacological studies.

In vitro and in vivo studies have demonstrated the compound's ability to modulate specific biological targets, including enzymes and receptors implicated in disease pathways. For instance, its fluorinated moiety has been shown to enhance binding affinity and metabolic stability, addressing common challenges in drug design. These findings underscore the compound's potential as a lead structure for developing new therapeutic agents.

Furthermore, recent research has investigated the pharmacokinetic and toxicological profiles of 3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid, providing critical insights into its safety and efficacy. Preliminary data suggest favorable absorption and distribution properties, with minimal off-target effects, positioning it as a viable candidate for further preclinical development.

In conclusion, 3-(2-Fluoroethyl)cyclobutane-1-carboxylic acid (CAS: 2357265-49-5) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and promising biological activities warrant continued investigation, with the potential to yield novel therapeutics for a range of medical conditions. Future research should focus on optimizing its pharmacological properties and exploring its applications in targeted drug delivery systems.